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Compound of Interest

Compound Name: C.I. Acid Black 94

Cat. No.: B15553249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for C.I. Acid Black 94, a trisazo dye. The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding of its potential

hazards and the necessary control measures. This document is intended to supplement, not

replace, existing laboratory safety protocols and regulatory requirements.

Chemical and Physical Properties
C.I. Acid Black 94 is a blue and black powder that is soluble in water.[1]

Property Value

C.I. Name Acid Black 94

C.I. Number 30336

CAS Number 6358-80-1

Molecular Formula C₄₁H₂₉N₈Na₃O₁₁S₃

Molecular Weight 974.88 g/mol

Appearance Blu-ray black powder

Solubility Soluble in water
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Hazard Identification and Classification
C.I. Acid Black 94 is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to its effects

on aquatic life.

GHS Classification:

Classification Category Hazard Statement

Hazardous to the aquatic

environment, long-term

(Chronic)

Chronic 2
H411: Toxic to aquatic life with

long lasting effects.[2]

Signal Word: No signal word is indicated in some safety data sheets.[2]

Pictogram:

alt text

[2]

Toxicological Data
Limited specific toxicological data for C.I. Acid Black 94 is publicly available. Much of the

assessment is based on data from similar azo dyes.
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
>5000 mg/kg Rat

For the related

substance C.I. Acid

Black 194[3]

Skin

Corrosion/Irritation

Not classified as an

irritant
Rabbit

For the related

substance C.I. Acid

Black 194[3]

Serious Eye

Damage/Irritation
Causes eye irritation Rabbit

For the related

substance C.I. Acid

Black 194[3]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of C.I. Acid Black 94 are not

available in the provided search results. Such protocols are typically found in primary research

literature or detailed regulatory submissions, which are beyond the scope of publicly available

safety data sheets. The summarized toxicological data is derived from studies conducted under

standardized guidelines (e.g., OECD Test Guidelines), which would typically involve the

following methodologies:

Acute Oral Toxicity: A study would likely follow OECD Guideline 423 (Acute Oral toxicity –

Acute Toxic Class Method), where the substance is administered to rats at specific dose

levels and the animals are observed for mortality and clinical signs for a defined period.

Skin Irritation: A study would likely follow OECD Guideline 404 (Acute Dermal

Irritation/Corrosion), where the substance is applied to the shaved skin of rabbits and the site

is observed for erythema and edema.

Eye Irritation: A study would likely follow OECD Guideline 405 (Acute Eye

Irritation/Corrosion), where the substance is instilled into the eye of a rabbit and the eye is

observed for corneal opacity, iritis, and conjunctival redness and chemosis.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
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Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing, gloves, and eye/face protection.[2][4]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2][4]

Use non-sparking tools.[2]

Prevent fire caused by electrostatic discharge steam.[2]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Keep away from foodstuff containers or incompatible materials.[2]

Store locked up.[4]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Engineering Controls:

Use process enclosures, local exhaust ventilation, or other engineering controls to keep

airborne levels below recommended exposure limits.[3]

Ensure an eyewash station and safety shower are available.[5]

Personal Protective Equipment:
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Protection Type Recommendation

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[5]

Skin Protection
Wear protective gloves and clothing to prevent

skin exposure.[4][5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA approved

respirator.[4] In case of insufficient ventilation,

wear suitable respiratory equipment.[4]

First Aid Measures
In case of exposure, immediate medical attention may be required.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[2][3]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if irritation develops.[2][3]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[2] Flush with plenty of cool

water for at least 15 minutes, holding eyelids

apart for thorough irrigation. Get immediate

medical attention.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]
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Accidental Release Measures
A comprehensive spill response plan should be in place.

Personal Precautions:

Avoid dust formation.[6]

Avoid breathing mist, gas, or vapors.[6]

Use personal protective equipment as recommended.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[4]

Avoid release to the environment.[2]

Methods for Cleaning Up:

Dampen the solid spill material with water and then transfer it to a suitable container.[7]

Use absorbent paper dampened with water to pick up any remaining material.[7]

Take up mechanically, placing in appropriate containers for disposal.[4]

Clean the contaminated surface thoroughly.[4]

Spill Response Workflow
The following diagram illustrates a logical workflow for responding to a C.I. Acid Black 94 spill.
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Spill Response Protocol for C.I. Acid Black 94

Spill Detected

Assess the Spill
(Size and Immediate Risk)

Evacuate Immediate Area
(If Necessary)

Significant Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Minor Spill

Contain the Spill
(Prevent Spreading)

Clean Up Spill
(Dampen with Water, Collect Mechanically)

Decontaminate the Area
(Wash Surface Thoroughly)

Dispose of Waste
(In Labeled, Sealed Containers)

Report the Incident
(Follow Institutional Procedures)

Response Complete

Click to download full resolution via product page

Caption: Workflow for C.I. Acid Black 94 Spill Response.
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Stability and Reactivity
Reactivity:

May form toxic gases with a variety of substances including acids, aldehydes, and strong

oxidizing or reducing agents.[7]

Can be explosive as a dust in the air at certain concentrations.[7]

Chemical Stability:

Stable under recommended storage conditions.

Conditions to Avoid:

Heat and sources of ignition.[3]

Formation of dust.[4]

Incompatible Materials:

Strong oxidizing and reducing agents may destroy the color.[3]

Hazardous Decomposition Products:

Carbon monoxide (CO), carbon dioxide (CO₂), oxides of nitrogen, and other potentially toxic

fumes.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [C.I. Acid Black 94: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553249#safety-and-handling-precautions-for-c-i-
acid-black-94]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://spectracolors.com/wp-content/uploads/2017/04/8.AC_.0194L0-SDS.pdf
https://www2.pcad.edu/Facilities/health_safety/SDS/Youth%20Studios/Dharma%20Trading%20Co/aciddye%20194%20acid%20black%20mix.pdf
https://www.cncolorchem.com/upLoad/file/20170316/14896423518999800.pdf
https://www.echemi.com/sds/acid-black-29-pd180521109411.html
https://cameochemicals.noaa.gov/chemical/19715
https://www.benchchem.com/product/b15553249#safety-and-handling-precautions-for-c-i-acid-black-94
https://www.benchchem.com/product/b15553249#safety-and-handling-precautions-for-c-i-acid-black-94
https://www.benchchem.com/product/b15553249#safety-and-handling-precautions-for-c-i-acid-black-94
https://www.benchchem.com/product/b15553249#safety-and-handling-precautions-for-c-i-acid-black-94
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

